Cas no 80981-48-2 (octamethylene bis(methanethiosulfonate))

• Product name: octamethylene bis(methanethiosulfonate)
• CAS No: 80981-48-2
• MF: C₁₀H₂₂O₄S₄
• MW: 334.539278507233
• CID: 986260
• PubChem ID: 133579

octamethylene bis(methanethiosulfonate) Chemical and Physical Properties

Names and Identifiers

• octamethylene bis(methanethiosulfonate)
• methyl-(8-methylsulfonothioyloxyoctoxy)-oxo-sulfanylidene-λ⁶-sulfane
• DTXSID701001670
• o,o'-octane-1,8-diyl dimethanesulfonothioate
• Methanesulfonothioic-35S acid, 35S,35S'-1,8-octanediyl ester
• 80981-48-2
• starbld0036328
• O,O'-(Octane-1,8-diyl) dimethanesulfonothioate
• OMBTS

• Inchi： InChI=1S/C10H22O4S4/c1-17(11,15)13-9-7-5-3-4-6-8-10-14-18(2,12)16/h3-10H2,1-2H3
• InChI Key： VVWVLNYCUFMGIO-UHFFFAOYSA-N
• SMILES： CS(=O)(=S)OCCCCCCCCOS(=O)(=S)C

Computed Properties

• Exact Mass: 334.04009387g/mol
• Monoisotopic Mass: 334.04009387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 134Ų